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Compound of Interest

Compound Name: 2-Ethoxy-2-oxoacetic acid

Cat. No.: B031057 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

reagents is paramount for reproducible and efficient synthesis of complex molecules. 2-
Ethoxy-2-oxoacetic acid, also known as ethyl hydrogen oxalate, is a versatile synthetic

intermediate widely utilized in the pharmaceutical industry.[1] Its bifunctional nature, possessing

both a carboxylic acid and an ethyl ester group, allows for its application in a variety of organic

reactions, including esterifications and acylations, to construct intricate molecular frameworks

with high precision.[1] This guide provides a comparative analysis of 2-Ethoxy-2-oxoacetic
acid, supported by experimental data, to aid in its effective implementation in research and

development.

Performance and Synthesis: A Quantitative
Comparison
The efficiency of synthesizing 2-Ethoxy-2-oxoacetic acid is crucial for its subsequent

applications. Below are tables summarizing the performance of different synthetic routes and

the physical properties of the compound.

Table 1: Comparison of Synthesis Routes for 2-Ethoxy-2-oxoacetic Acid
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Parameter

Laboratory
Method (Acid-
Catalyzed
Esterification)

Industrial
Batch Process

Continuous
Process

Ozonolysis of
Diethyl
Fumarate (with
Hydrogenation
)

Yield (%) 85–92 78–85 90–95

up to 94

(hydrogenation

step)[2]

Purity (%) 95 92 98

High (impurities

like residual

oxalic acid can

be present)[3]

Energy Use

(kWh/kg)
18 22 14 N/A

Scalability Low Moderate High Scalable

Key Conditions

Reflux with

H₂SO₄

catalyst[3]

N/A
Optimized for

efficiency[3]

Ozonolysis

followed by

hydrogenation

with a palladium

catalyst[2]

Table 2: Physical and Chemical Properties of 2-Ethoxy-2-oxoacetic Acid
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Property Value

CAS Number 617-37-8[1]

Molecular Formula C₄H₆O₄[2]

Molecular Weight 118.09 g/mol [2]

Appearance Colorless liquid or solid[3]

Boiling Point 204.7 °C at 760 mmHg

Melting Point 195 °C

Purity (typical) >95%[3][4]

Comparison with an Alternative: 2-(Methylamino)-2-
oxoacetic Acid
While 2-Ethoxy-2-oxoacetic acid is a valuable reagent, other compounds can be used for

similar synthetic purposes. One such alternative is 2-(Methylamino)-2-oxoacetic Acid.

Table 3: Comparison with 2-(Methylamino)-2-oxoacetic Acid
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Feature 2-Ethoxy-2-oxoacetic Acid
2-(Methylamino)-2-
oxoacetic Acid

CAS Number 617-37-8 29262-58-6[3]

Molecular Formula C₄H₆O₄ C₃H₅NO₃[3]

Molecular Weight 118.09 g/mol 119.08 g/mol [3]

Key Functional Groups Ethoxy, Oxo, Carboxylic Acid
Methylamino, Oxo, Carboxylic

Acid

Primary Applications

Building block for complex

heterocycles, intermediate in

pharmaceutical synthesis.[1][3]

Building block in

peptidomimetics and for

enzyme inhibitors.[3]

Reactivity Profile

The ethoxy group allows for

nucleophilic substitution

reactions.[2]

The methylamino group offers

different reactivity and

opportunities for hydrogen

bonding.

The choice between these reagents depends on the specific synthetic strategy and the desired

properties of the final product. The ethoxy group in 2-Ethoxy-2-oxoacetic acid provides a

classic ester linkage, while the methylamino group in the alternative introduces an amide-like

functionality.

Experimental Protocols
Below is a detailed methodology for a common laboratory-scale synthesis of 2-Ethoxy-2-
oxoacetic acid.

Protocol: Acid-Catalyzed Esterification of Oxalic Acid
This protocol describes the synthesis of 2-Ethoxy-2-oxoacetic acid from oxalic acid and

ethanol using sulfuric acid as a catalyst.

Materials:

Oxalic acid (HOOC-COOH)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b031057
https://www.benchchem.com/product/b031057
https://www.benchchem.com/product/b031057
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-ethoxy-2-oxoacetic-acid-pharmaceutical-synthesis-ml
https://www.benchchem.com/product/b031057
https://www.benchchem.com/product/b031057
https://www.smolecule.com/products/s1486934
https://www.benchchem.com/product/b031057?utm_src=pdf-body
https://www.benchchem.com/product/b031057?utm_src=pdf-body
https://www.benchchem.com/product/b031057?utm_src=pdf-body
https://www.benchchem.com/product/b031057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol (C₂H₅OH)

Concentrated Sulfuric acid (H₂SO₄)

Ethyl acetate

Hexane

Sodium bicarbonate solution (saturated)

Magnesium sulfate (anhydrous)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Apparatus for vacuum distillation

Procedure:

Reaction Setup: In a round-bottom flask, combine oxalic acid and ethanol in a 1:1 molar

ratio. This ratio is chosen to favor the formation of the monoester over the diester.[3]

Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture, amounting to 5–10%

of the total weight.[3]

Reflux: Heat the mixture to 80–100 °C under reflux.[3] The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and dilute with ethyl acetate.
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Neutralization: Wash the organic layer sequentially with water and a saturated solution of

sodium bicarbonate to neutralize the acidic catalyst.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation. The boiling point of 2-Ethoxy-2-
oxoacetic acid is approximately 130–135 °C at 50–60 mmHg, which allows for its

separation from the higher-boiling diethyl oxalate (BP 185 °C).[3] For higher purity,

crystallization from an ethyl acetate/hexane mixture can be performed, which can yield a

recovery of 89% at 4°C.[3] For pharmaceutical-grade applications (>99% purity), preparative

HPLC with a C18 reverse-phase column and a mobile phase of 70:30 H₂O:MeCN with 0.1%

TFA can be employed.[3]

Visualizing Workflows and Applications
Diagrams illustrating the experimental workflow and the role of 2-Ethoxy-2-oxoacetic acid in

synthesis can aid in understanding its practical application.
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Caption: Workflow for the synthesis and purification of 2-Ethoxy-2-oxoacetic acid.
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Caption: Role of 2-Ethoxy-2-oxoacetic acid as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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